Lisinopril R,S,S-isomer

Description

Lisinopril R,S,S-isomer is an isomer of Lisinopril, an angiotensin-converting enzyme (ACE) inhibitor used to treat hypertension, heart failure, and acute myocardial infarction . Lisinopril R,S,S-isomer, also known as Lisinopril EP Impurity E or Lisinopril (1R)-Epimer, arises as an impurity during Lisinopril synthesis . Identifying and controlling these impurities, including the R,S,S-isomer, is critical for drug safety assessment and manufacturing process monitoring .

Lisinopril prevents the conversion of angiotensin I to angiotensin II, a potent vasoconstrictor, and reduces aldosterone release, promoting vasodilation and increasing sodium and water excretion . The R,S,S isomer of Lisinopril, with the molecular formula C21H31N3O5 and a molecular weight of 405.5 g/mol, can be differentiated from Lisinopril using liquid chromatography combined with collision-induced dissociation mass spectrometry .

Other ACE inhibitors include Enalapril and Ramipril. Lisinopril distinguishes itself through its hydrophilic properties, long half-life, and tissue penetration .

• CAS No.: 85955-59-5
• Product Name: Lisinopril R,S,S-isomer
• Molecular Formula: C21H31N3O5
• Molecular Weight: 405.5 g/mol
• IUPAC Name: (2S)-1-[(2S)-6-amino-2-[[(1R)-1-carboxy-3-phenylpropyl]amino]hexanoyl]pyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C21H31N3O5/c22-13-5-4-9-16(19(25)24-14-6-10-18(24)21(28)29)23-17(20(26)27)12-11-15-7-2-1-3-8-15/h1-3,7-8,16-18,23H,4-6,9-14,22H2,(H,26,27)(H,28,29)/t16-,17+,18-/m0/s1
• Standard InChIKey: RLAWWYSOJDYHDC-KSZLIROESA-N
• SMILES: C1CC(N(C1)C(=O)C(CCCCN)NC(CCC2=CC=CC=C2)C(=O)O)C(=O)O
• Canonical SMILES: C1CC(N(C1)C(=O)C(CCCCN)NC(CCC2=CC=CC=C2)C(=O)O)C(=O)O
• Purity: > 95%
• Synonyms: Lisinopril (R,S,S)-Isomer; (2S)-1-[(2S)-6-Amino-2-[[(1R)-1-carboxy-3-phenylpropyl]amino]hexanoyl] pyrrole-2-carboxylic acid
• PubChem Compound: 55187
• Last Modified: Apr 15 2024